Journal Name:Journal of Heterocyclic Chemistry
Journal ISSN:0022-152X
IF:2.035
Journal Website:http://onlinelibrary.wiley.com/journal/10.1002/(ISSN)1943-5193
Year of Origin:1964
Publisher:Wiley-Blackwell
Number of Articles Per Year:339
Publishing Cycle:Bimonthly
OA or Not:Not
Journal of Heterocyclic Chemistry ( IF 2.035 ) Pub Date: 2023-07-06 , DOI:
10.1002/fsn3.3553
Diet can affect the inflammatory state of the body. Accordingly, the dietary inflammatory index (DII) has been developed to quantify the inflammatory properties of food items. This study sought to investigate the association between dietary inflammation index (DII) and the odds ratio of elevated CRP (E-CRP) through a systematic review and meta-analysis study. The International electronic databases of PubMed, Web of Science (ISI), and Scopus were searched until May 2023 to find related articles. From 719 studies found in the initial search, 14 studies, with a total sample size of 59,941 individuals, were included in the meta-analysis. The calculated pooled odds ratio (OR) of E-CRP in the highest DII category was 1.39 (95% CI: 1.06, 1.14, test for heterogeneity: p = .63, and I2 = .0%) in comparison with the lowest DII category. Also, the results of this study showed that each unit increase in DII as a continuous variable generally elicited a 10% increase in the odds of E-CRP (OR 1.10, 95% CI 1.06, 1.14, test for heterogeneity: p = .63, and I2 = .0%). Subgroup meta-analyses showed that there is a higher E-CRP odds ratio for the articles that reported energy-adjusted DII (E-DII) instead of DII, the studies that measured CRP instead of hs-CRP, and the studies that used 24-h recall instead of FFQ as the instrument of dietary intake data collection. Individuals with a higher DII were estimated to have higher chances of developing elevated serum CRP. This value was influenced by factors such as the participants' nationality, instruments of data collection, methods used to measure inflammatory biomarkers, study design, and data adjustments. However, future well-designed studies can help provide a more comprehensive understanding of the inflammatory properties of diet and inflammatory serum biomarkers.
Journal of Heterocyclic Chemistry ( IF 2.035 ) Pub Date: 2023-06-29 , DOI:
10.1002/fsn3.3534
Ferroptosis has gained extreme purpose in targeting cancer treatment. Poria cocos Wolf, a traditional Chinese herb, has potential anticancer properties, but the action and mechanism against ovarian cancer remain undetailed. Pachyman (Poria cocos polysaccharides) refers to the pharmacologically bioactive ingredients rich in Poria cocos. This study aimed to identify the potent actions and the network mechanisms of pachyman against ovarian cancer through preclinical analysis. Online-accessible database or platform was employed to predict candidate genes and core targets associated with ferroptosis in pachyman against ovarian cancer. Enrichment analyses were used to characterize the functional action and signaling mechanism in pachyman to treat ovarian cancer. Molecular docking imitation was conducted for verification of core target proteins. Network analysis uncovered that there were 30 mutual and 13 core genes targeting ferroptosis in pachyman and/against ovarian cancer, and additional enrichment analysis characterized that these core genes may act synergistically through multiple biological processes and molecular pathways associated with ferroptosis, including anti-inflammatory action, immunoregulation, and microenvironment modulation. The strongest affinities in core target proteins between pachyman and sarcoma (SRC), signal transducer, and activator of transcription 3 (STAT3) were further validated using molecular docking method. In conclusion, pachyman may induce antiovarian cancer potentials via regulating ferroptosis-associated biological functions and pharmacological mechanisms based on current bioinformatics findings. We reason that pachyman, the beneficial nutraceuticals, may be used clinically for future application in ovarian cancer treatment.
Journal of Heterocyclic Chemistry ( IF 2.035 ) Pub Date: 2023-06-16 , DOI:
10.1002/fsn3.3507
The main purpose of this study was to evaluate the effect of high-pressure processing (HPP) and storage temperature on the microbial counts, the instrumental color, and the oxidation stability of sliced dry-cured Iberian loin from two categories and two leading companies. 600 MPa for 8 min was sufficient to decrease all the microbial counts without affecting the color and the oxidation status, the effect being modulated by the loin category and company, whose effect on those variables was marked. However, the subsequent 90-day storage softened the initial effect of HPP on microorganisms and allowed a significant effect of HPP to develop on color and oxidation. In addition, the coliform counts were higher after storage at 20°C than at 4°C, suggesting that refrigeration may be needed during long-term storage to ensure loin safety.
Journal of Heterocyclic Chemistry ( IF 2.035 ) Pub Date: 2023-06-16 , DOI:
10.1002/fsn3.3489
Phoenix pusilla (Arecaceae), commonly known as “small wild date palm”, is regarded as one of the underutilized fruit crops in South India. Methanol extract of P. pusilla ripened fruits (PPRF) was analyzed for in vitro porcine pancreatic alpha-amylase (PPAA) and rat small intestine alpha-glucosidase (RIAG) inhibition activities, and through gas chromatography–mass spectrometry (GC-MS) analysis. The GC-MS analysis showed the presence of 25 phytoconstituents from PPRF which was further assessed on the docking behavior of five targeted enzymes diabetes mellitus (DM) namely (i) human aldose reductase, (ii) protein tyrosine phosphatase 1B, (iii) pancreatic alpha-amylase, (iv) peroxisome proliferator-activated receptor gamma, and (v) dipeptidyl peptidase IV by using the AutoDock Vina method. In addition to this physicochemical, bioactivity score, absorption, distribution, metabolism, excretion, and toxicity (ADMET) analysis was performed using the Molinspiration and pkCSM free online servers. Methanolic extract of PPRF showed 50% inhibition concentration (IC50) at 69.86 and 72.60 μg/mL levels against PPAA and RIAG enzymes activities, respectively. Interestingly in the present study, GC-MS analysis showed the presence of 25 phytoconstituents from PPRF. Physicochemical analysis of PPRF has exhibited that 13 ligands have complied well with Lipinski's Rule of Five (RoF). With regard to ADMET analysis, one ligand (9,12-octadecadienoic acid [Z,Z]) has predicated to possess both the hepatotoxicity (HT) and skin sensitization (SS) effect. The docking studies showed that 1-formyl-2,5-dimethoxy-6,9,10-trimethyl-anthracene exhibited the maximum atomic contact energy (ACE) for all the five target enzymes of DM. Thus, the current study suggested that the methanolic extract of PPRF and its phytoconstituents could be considered as potent antidiabetic agents.
Journal of Heterocyclic Chemistry ( IF 2.035 ) Pub Date: 2023-07-04 , DOI:
10.1002/fsn3.3542
This study aims to produce fat-reduced cream cheese using the different levels (0.25%–0.5%) of basil seed and xanthan gum by a RSM method. The basil seed, xanthan gum, and fat levels did not significantly influence the cream cheese's pH and acidity. With the fat reduction, textural properties were lost; for example, hardness, gumminess, and adhesiveness increased, and cohesiveness decreased. In addition, low-fat cream cheese's sensory score (taste, mouthfeel, and overall acceptance score) was lower. However, adding basil seed and xanthan gum could improve water holding capacity (WHC), hardness, gumminess, cohesiveness, adhesiveness and scores of mouthfeel, and overall acceptance. Basil seed gum had a better impact than xanthan on fat-reduced cream cheese properties among the two gums. In general, results showed that adding 0.5% basil and 0.5% xanthan into cream cheese could manufacture a product with a reduced-fat level (19.04%). At the same time, its physicochemical, sensory, and textural attributes were similar to cream cheese with high fat (24%). In addition, the price of the obtained product was lower.
Journal of Heterocyclic Chemistry ( IF 2.035 ) Pub Date: 2023-07-05 , DOI:
10.1002/fsn3.3477
The objective of this study was to provide formulation of a new multilayer antibacterial film and to investigate the optimal use concentration of chitosan and carboxymethyl cellulose in the range from 0.5% to 2%, as well as its application for controlling postharvest disease in temperate fruit (apple, pear, and peach). The multilayer antibacterial film used chitosan (CS) and carboxymethyl cellulose (CMC) as polysaccharide macromolecule, lemon essential oil (LEO) as active agent, and ε-polylysine (ε-PL) as the main antibacterial ingredient. The results showed that the physical properties of the self-assembled film were adjusted by the electrostatic layer-by-layer (LbL) deposition. Fourier transform infrared (FT-IR) analysis and thermogravimetric (TGA) revealed that hydrogen bonds were generated during the self-assembly of CS-LEO/CMC-ε-PL film, resulting in changes in intermolecular interactions and thermal stability. Furthermore, compared with CS-LEO single-layer film, the multilayer film exhibited higher retention rate of LEO. In vivo test, the self-assembled film significantly inhibited the infection of postharvest pathogenic fungi including Penicillium expansum (P. expansum) and Alternaria alternata (A. alternata) on fruit. To summarize, the CS-LEO/CMC-ε-PL LbL self-assembly coating notably controlled postharvest pathogen rot on fruit, and reduced the loss of fruit during storage and transportation. Our results suggest that the polysaccharide-based edible coating prepared in this work may offer an alternative to synthetic waxes.
Journal of Heterocyclic Chemistry ( IF 2.035 ) Pub Date: 2023-06-19 , DOI:
10.1002/fsn3.3511
China is currently the world's largest producer of food irradiation. Despite the long-standing (about 100 years) evidence supporting the safety of food irradiation, consumers’ acceptance of irradiated foods remains limited. This study aimed to investigate the development of food irradiation in China and identify the barriers that keep consumers away from irradiated foods. This was accomplished by exploring the relevant policies of food irradiation, the size and distribution of irradiation facilities in China, and analyzing their relationships between consumer characteristics and the acceptance of irradiated food. To achieve these objectives, we conducted an online survey of participants from Hubei, China (N = 264). The results reveal that irradiation facilities are mainly distributed in large coastal cities such as the Bohai Bay, the Yangtze River Delta, and the Greater Bay Area. Furthermore, the study identified that consumer’ acceptance of irradiated food is directly related to their level of understanding. Approximately 22% of the sampled consumers reported that they would not accept that they have consumed irradiated food and most of them (41%) stated that they would not purchase irradiated food if they were aware of buying irradiated food. Specifically, consumers expressed discomfort with consuming irradiated food under unknown circumstances. This trend is more prevalent among female, low-educated, and older consumers, with 40% of the sampled population indicating that they would not buy irradiated food. Given the strong correlation between knowledge and acceptance of irradiated foods, the study suggests that policy reform should prioritize enhancing the understanding of irradiated food, particularly among female, low-educated, and older consumers.
Journal of Heterocyclic Chemistry ( IF 2.035 ) Pub Date: 2023-07-06 , DOI:
10.1002/fsn3.3552
This study examined the effects of process parameters on acid-heat coagulated Circassian cheese. For this purpose, cheeses were produced at coagulation temperatures of 70°C and 90°C, and smoked for 0, 2.5, and 6 h in both summer and winter. Microbiological, textural, proteolytic, and sensorial changes were observed for 90 days at 30-day intervals. According to the results, coagulation at 90°C instead of 70°C formed a firmer structure. Six-hour smoking time instead of 2.5-h provided higher dry matter, reduced proteolysis rates, and extended the microbial shelf life. In addition, higher (6 h) smoking decelerated sourness while resulting in intense smoke flavor and higher lipolytic activity. In conclusion, seasonal changes in milk and applied the process conditions revealed significant differences in the quality parameters and shelf life of acid-heat coagulated Circassian cheese.
Journal of Heterocyclic Chemistry ( IF 2.035 ) Pub Date: 2023-07-24 , DOI:
10.1002/fsn3.3569
Camellia sinensis is rich in antioxidants such as polyphenols; Thymus vulgaris contains bioactive compounds (flavonoids, terpenoids, and tannins) and Zanthoxylum armatum is primarily composed of volatile oils, amides, alkaloids, flavonoids, lignan, and coumarin. The antibacterial, antifungal, biofilm inhibition, antioxidant, hemolytic, and thrombolytic activities of Camellia sinensis, Thymus vulgaris, and Zanthoxylum armatum ethanol and methanol extracts at different concentrations (30%, 50%, and 80%) were determined. The antioxidant activity and content were measured as free radical scavenging assay (DPPH), total flavonoid content (TFC), and total phenolic content (TPC). Furthermore, hemolytic and thrombolytic analysis was carried out to determine toxicity. In antimicrobial assays, 80% methanol thyme extract showed highest (15.31 mm) antibacterial activity against Bacillus subtilis, and 80% ethanol green tea extract showed optimal antibacterial activity against Staphylococcus aureus. Ethanol 30% green tea extract resulted in highest (26.61 mm) antifungal activity against Aspergillus niger. The maximum (54.73%) biofilm inhibition was resulted by methanol 50% thyme extract for Escherichia coli. In antioxidant activity and content, methanol 50% green tea extract had highest (80.82%) antioxidant activity, whereas, ethanol 80% green tea extract had maximum (1474.55 mg CE/g DW) TFC and methanol 80% green tea extract had maximum (593.05 mg GAE/g) TPC. In toxicological assays, methanol 30% green tea extract had highest (25.28%) thrombolytic activity, and ethanol 80% tejphal extract had maximum (18.24%) hemolytic activity. This study has highlighted the significant antimicrobial, antioxidant, hemolytic, and thrombolytic activities of Camellia sinensis, Thymus vulgaris, and Zanthoxylum armatum extracts that could be beneficial to treat various diseases (cancer, diabetes, and respiratory diseases) and may be utilized as functional ingredient in the preparation of functional foods and drinks.
Journal of Heterocyclic Chemistry ( IF 2.035 ) Pub Date: 2023-07-19 , DOI:
10.1002/fsn3.3372
Soybean paste was a traditional fermented product in northeast China, mainly fermented by molds, yeast, Bacillus, and lactic acid bacteria. In this study, the safety and fermentation ability of lactic acid bacteria and yeast strains isolated from traditional soybean paste in northeast China were evaluated, and the dynamic changes of biogenic amines, aflatoxin, total acids, amino acid nitrogen, and volatile compounds were investigated during the fermentation of the traditional soybean paste. Among the tested strains, Lactiplantibacillus plantarum DPUL-J8 could decompose putrescine by 100%, and no biogenic amine was produced by Pichia kudriavzevii DPUY-J8. Lactiplantibacillus plantarum DPUL-J8 and P. kudriavzevii DPUY-J8 with strong biogenic amine degrading capacities were inoculated into the soybean paste. After 30 days of fermentation, the content of biogenic amines and aflatoxin in the fermented soybean paste declined by more than 60% and 50%, respectively. At the same time, compared with the control group without inoculation, the contents of total acid (1.29 ± 0.05 g/100 g), amino acid nitrogen (0.82 ± 0.01 g/100 g), and volatile compounds in soybean paste fermented by L. plantarum DPUL-J8 and P. kudriavzevii DPUY-J8 were significantly increased, which had a good flavor. These results indicated that the use of L. plantarum DPUL-J8 and P. kudriavzevii DPUY-J8 as starter cultures for soybean paste might be a good strategy to improve the safety and flavor of traditional Chinese soybean paste.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
化学4区 | CHEMISTRY, ORGANIC 有机化学4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
21.30 | 53 | Science Citation Index Science Citation Index Expanded | Not |
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